Cas no 6610-16-8 (2-Cyclohexen-1-ol, 2-methyl-, (R)-)

2-Cyclohexen-1-ol, 2-methyl-, (R)- structure
6610-16-8 structure
Product Name:2-Cyclohexen-1-ol, 2-methyl-, (R)-
CAS No:6610-16-8
MF:C7H12O
MW:112.169582366943
CID:396832
PubChem ID:12476225
Update Time:2025-04-19

2-Cyclohexen-1-ol, 2-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-ol, 2-methyl-, (R)-
    • DTXSID00499718
    • 6610-16-8
    • (1R)-2-Methylcyclohex-2-en-1-ol
    • Inchi: 1S/C7H12O/c1-6-4-2-3-5-7(6)8/h4,7-8H,2-3,5H2,1H3/t7-/m1/s1
    • InChI Key: LONAYYKXZPCZNH-SSDOTTSWSA-N
    • SMILES: O[C@H]1C(C)=CCCC1

Computed Properties

  • Exact Mass: 112.08886
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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